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Compound of Interest

4-(5-Bromopyridin-2-yl)oxan-4-
Compound Name:

amine
CAS No.: 1862642-61-2
Cat. No.: B2772600

Get Quote

Executive Summary: The "Privileged Pair" in
Medicinal Chemistry

The fusion of pyridine and tetrahydropyran (THP) scaffolds represents a strategic design
element in modern drug discovery. While the pyridine ring often serves as a primary
pharmacophore (providing essential H-bond acceptor/donor motifs and 1t-stacking capabilities),
the tetrahydropyran ring acts as a superior bioisostere to cyclohexane or morpholine.

This guide analyzes the Structure-Activity Relationship (SAR) of this specific hybrid scaffold. It
explores how the THP moiety modulates physicochemical properties (lowering logP, increasing
solubility) without sacrificing the metabolic stability often lost with more polar heterocycles. We
examine the three primary connectivity vectors—Ether, Amine, and Direct C-C linkages—and
their impact on potency and ADME profiles.

Scaffold Analysis & Chemotypes[1]
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The interaction between the aromatic pyridine and the aliphatic ether (THP) creates a unique
electronic and steric environment. The SAR is defined heavily by the linker atom and the
regiochemistry of the pyridine attachment.

Core Chemotypes

We classify the SAR into three distinct Series based on the linker (

o Series A (Ether Linked): Pyridine-
-THP. High rotational freedom; the oxygen atom acts as an additional H-bond acceptor.
o Series B (Amine Linked): Pyridine-

-THP. Introduces a H-bond donor; often used to target backbone carbonyls in kinase hinge
regions.

o Series C (Direct Linkage): Pyridine-THP. Rigidifies the distance between the pharmacophore
and the solubilizing group.

Visualizing the Scaffold Logic

The following diagram illustrates the core numbering and interaction points driving the SAR.
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Figure 1: Conceptual decomposition of the Pyridine-THP scaffold showing the functional roles
of each component.
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Deep SAR Analysis
The Pyridine Vector (Electronic & Steric)

The position of the nitrogen atom on the pyridine ring relative to the linker is the primary driver

of biological activity.

Substitution

Electronic Effect

SAR Implication
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Linearity: Provides a linear
) Symmetric electronic vector. Often used when the
4-Pyridyl

distribution.

THP needs to extend deep into

a pocket or out into solvent.

The Tetrahydropyran (THP) Effect

Replacing a cyclohexyl or phenyl ring with THP is a classic "bioisosteric switch" to fix ADME

issues.

e LogP Reduction: The ether oxygen typically lowers cLogP by 1.0-1.5 units compared to

cyclohexane, improving aqueous solubility.

» Metabolic Blocking: The C4-position of cyclohexane is a metabolic "hotspot" (oxidation). The

THP oxygen (at C4 relative to insertion) removes this liability, though it can introduce

susceptibility at the
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-carbons (C2/C6) if not substituted.

e Conformational Bias: The THP ring exists predominantly in a chair conformation.
Substituents at C4 (the most common attachment point) prefer the equatorial orientation to
avoid 1,3-diaxial strain, creating a predictable vector.

Linker Dynamics

o Amine (-NH-): Critical for kinase inhibitors (e.g., Gilteritinib analogs). The NH often forms a
key H-bond with the hinge region or a gatekeeper residue.

o Ether (-O-): Increases flexibility. Often used when the pyridine needs to "find" a fit within a
hydrophobic pocket while keeping the THP solvent-exposed.

Synthetic Methodologies

Accessing these scaffolds requires robust chemistry, particularly for the C-N and C-O bond
formations.

Synthetic Workflow Diagram
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Figure 2: Primary synthetic routes to access diverse Pyridine-THP chemotypes.

Detailed Protocol: Reductive Amination (Series B)
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Target: Synthesis of N-(pyridin-4-yl)tetrahydro-2H-pyran-4-amine

e Reagents: 4-Aminopyridine (1.0 eq), Tetrahydro-4H-pyran-4-one (1.2 eq), Sodium
triacetoxyborohydride (STAB, 1.5 eq), Acetic acid (1.0 eq), DCM (0.2 M).

e Procedure:

[¢]

Dissolve amine and ketone in DCM. Add acetic acid to catalyze imine formation. Stir for 30
min at RT.

[¢]

Add STAB portion-wise over 10 minutes (Caution: mild exotherm).

[¢]

Stir at RT for 12—-16 hours under

[e]

Quench: Add saturated aqueous

. Extract with DCM (3x).

o

Purification: Flash chromatography (MeOH/DCM gradient).

» Self-Validation: Monitor disappearance of ketone by TLC (stain with KMnO4) and
appearance of product (lower Rf than amine).

Case Studies: Validating the SAR

The transition from theory to approved drug demonstrates the utility of this scaffold.

Case Study 1: Gilteritinib (Xospata)

e Target: FLT3 / AXL Kinase[1][2][3]

e Role of THP: The molecule features a 4-aminotetrahydropyran moiety linked to the central
pyrazine core (analogous to pyridine).

e SAR Insight:

o The THP ring projects into the solvent front.
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o Why not Cyclohexane? A cyclohexyl group would increase lipophilicity (clogP > 4), likely
leading to poor oral bioavailability and higher plasma protein binding. The THP keeps the
molecule in the "drug-like" space (logP ~2-3).

o Why not Morpholine? Morpholine would be too polar and might introduce a basic nitrogen
that alters the pKa profile unfavorably for this specific pocket.

Case Study 2: Venetoclax (Venclexta)[5]
e Target: Bcl-2
» Role of THP: A tetrahydropyran-4-ylmethylamino group is attached to the core.
e SAR Insight:
o During optimization, a morpholine ring was initially used. While potent against Bcl-2 (

nM), it lacked selectivity against Bcl-XL.

o The Switch: Replacing the morpholine with tetrahydropyran (via the amino linker)
maintained Bcl-2 affinity but significantly reduced Bcl-XL binding, widening the therapeutic
window. This illustrates the subtle steric/electronic tuning possible with THP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Structure-Activity Relationship (SAR)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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